Cas no 94278-25-8 (Propanethioic acid,2-methyl-, S-(2-furanylmethyl) ester)

• Product Name: Propanethioic acid,2-methyl-, S-(2-furanylmethyl) ester
• CAS No: 94278-25-8
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 810511
• PubChem ID: 16206112
• Update Time: 2025-04-19

Propanethioic acid,2-methyl-, S-(2-furanylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanethioic acid,2-methyl-, S-(2-furanylmethyl) ester
• S-(furan-2-ylmethyl) 2-methylpropanethioate
• S-furfuryl 2-methylpropanethioate
• 94278-25-8
• NS00065569
• S-[(Furan-2-yl)methyl] 2-methylpropanethioate
• EINECS 304-714-6
• DTXSID20915768

• Inchi： 1S/C9H12O2S/c1-7(2)9(10)12-6-8-4-3-5-11-8/h3-5,7H,6H2,1-2H3
• InChI Key： PWPUWIDPJVNGQU-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)C(C(C)C)=O

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds